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Compound of Interest

Compound Name: 3-(Piperidin-1-yl)propan-1-amine

Cat. No.: B1294436 Get Quote

An In-depth Technical Guide on the Stability and Storage of 3-(Piperidin-1-yl)propan-1-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-(Piperidin-1-yl)propan-1-amine is a bifunctional molecule featuring a piperidine ring and a

primary amine group, making it a valuable building block in pharmaceutical and chemical

synthesis.[1] Ensuring the chemical integrity of this reagent is paramount for reproducible and

reliable experimental outcomes. This guide provides a comprehensive overview of the known

stability profile and recommended storage conditions for 3-(Piperidin-1-yl)propan-1-amine,

based on available technical data. It also outlines general protocols for stability testing and

discusses potential degradation pathways common to similar amine compounds.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-(Piperidin-1-yl)propan-1-amine is

presented in Table 1.
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Property Value

CAS Number 3529-08-6[2][3][4]

Molecular Formula C₈H₁₈N₂[2][3]

Molecular Weight 142.24 g/mol [2][3]

Appearance Colorless to yellow low melting solid[5]

Boiling Point 94 - 96 °C @ 0.2 torr[5]

Melting Point 22 °C / 71.6 °F[5]

Synonyms

1-(3-Aminopropyl)piperidine, N-(3-

aminopropyl)piperidine, 3-(1-

Piperidinyl)propylamine[1][6]

Stability Profile and Incompatibilities
3-(Piperidin-1-yl)propan-1-amine is generally stable under the recommended storage

conditions.[5] However, its chemical nature as an amine makes it susceptible to certain

environmental factors.

Key Stability Considerations:

Air Sensitivity: The compound is noted to be air-sensitive.[5] Exposure to air can lead to

oxidative degradation and reaction with atmospheric carbon dioxide to form carbamates.

Light Sensitivity: To prevent photochemical degradation, it is recommended to store the

compound in a dark place.[2][3][7]

Thermal Stability: While specific thermal degradation data for this compound is not readily

available, related cyclic amines like piperidine have shown good thermal stability at

temperatures up to 160°C in the context of CO2 capture studies.[8] However, prolonged

exposure to high temperatures should be avoided to prevent decomposition.[5] Thermal

decomposition can release hazardous vapors, including carbon monoxide, carbon dioxide,

and nitrogen oxides.[5]

Incompatible Materials:
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To maintain its chemical integrity, 3-(Piperidin-1-yl)propan-1-amine should not be stored with

or exposed to the following:

Strong Oxidizing Agents: These can react exothermically with the amine, leading to

degradation and potentially hazardous situations.[5]

Strong Acids: As a base, it will react vigorously with strong acids in a neutralization reaction.

[5]

Carbon Dioxide: While primarily a concern for amine solutions used in CO2 capture,

absorption of atmospheric CO2 can occur, altering the purity of the material.[8][9]

Recommended Storage Conditions
To ensure the long-term stability and quality of 3-(Piperidin-1-yl)propan-1-amine, the following

storage conditions are recommended, summarized in Table 2.

Parameter Recommendation Rationale

Temperature
Room temperature[2][4][7] or

4°C[3]
Prevents thermal degradation.

Atmosphere
Under an inert atmosphere

(e.g., Nitrogen, Argon)[2][5][7]

Mitigates oxidative degradation

and reaction with CO₂.

Container Tightly closed container.[5][10]
Prevents exposure to air and

moisture.

Light Keep in a dark place.[2][3][7]
Prevents photochemical

degradation.

Ventilation
In a dry and well-ventilated

place.[5][10]

Ensures a safe storage

environment.

Potential Degradation Pathways
While specific experimental studies on the degradation of 3-(Piperidin-1-yl)propan-1-amine
are not publicly available, general knowledge of amine chemistry allows for the postulation of
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likely degradation pathways. The primary mechanisms are thermal and oxidative degradation.

[11][12]
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Figure 1: Factors Influencing the Stability of 3-(Piperidin-1-yl)propan-1-amine
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Figure 2: General Workflow for Chemical Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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